Cas no 1807234-05-4 (1-Bromo-3-ethyl-5-fluoro-2-nitrobenzene)

• Product Name: 1-Bromo-3-ethyl-5-fluoro-2-nitrobenzene
• CAS No: 1807234-05-4
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 5038542
• Update Time: 2025-07-19

1-Bromo-3-ethyl-5-fluoro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-ethyl-5-fluoro-2-nitrobenzene

• Inchi： 1S/C8H7BrFNO2/c1-2-5-3-6(10)4-7(9)8(5)11(12)13/h3-4H,2H2,1H3
• InChI Key： ZJLPYFODVLZJKD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1[N+](=O)[O-])CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8

Additional information on 1-Bromo-3-ethyl-5-fluoro-2-nitrobenzene

Introduction to 1-Bromo-3-ethyl-5-fluoro-2-nitrobenzene (CAS No. 1807234-05-4)

1-Bromo-3-ethyl-5-fluoro-2-nitrobenzene, identified by the CAS number 1807234-05-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatics, characterized by the presence of a nitro group (-NO₂) and halogen substituents, which contribute to its unique chemical properties and reactivity. The structural arrangement of bromine, ethyl, and fluoro groups on the benzene ring imparts distinct electronic and steric effects, making it a valuable intermediate in synthetic chemistry.

The significance of 1-Bromo-3-ethyl-5-fluoro-2-nitrobenzene lies in its potential applications as a building block for more complex molecules. In recent years, there has been a growing interest in developing novel compounds with tailored biological activities, particularly in the area of medicinal chemistry. The nitroaromatic scaffold is well-documented for its role in drug discovery, serving as a precursor for various therapeutic agents. The bromine substituent, in particular, enhances the electrophilicity of the aromatic ring, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

One of the most compelling aspects of 1-Bromo-3-ethyl-5-fluoro-2-nitrobenzene is its utility in the synthesis of bioactive molecules. Researchers have leveraged its reactive sites to develop inhibitors targeting various biological pathways. For instance, derivatives of this compound have been explored as potential kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluoro group, a common pharmacophore in drug design, influences metabolic stability and binding affinity, making it an attractive moiety for medicinal chemists.

Recent advancements in computational chemistry have further highlighted the importance of 1-Bromo-3-ethyl-5-fluoro-2-nitrobenzene. Molecular modeling studies have demonstrated that slight modifications to its structure can significantly alter its pharmacokinetic properties. These insights have guided experimental efforts to optimize lead compounds for better efficacy and reduced toxicity. The combination of experimental synthesis and computational analysis underscores the compound's role as a key player in modern drug development.

The agrochemical industry has also recognized the potential of 1-Bromo-3-ethyl-5-fluoro-2-nitrobenzene. Its structural features make it a promising candidate for developing novel pesticides with improved selectivity and environmental safety. By integrating fluorine atoms into agrochemical formulations, researchers aim to enhance their durability against degradation while minimizing adverse effects on non-target organisms. This aligns with global efforts to promote sustainable agriculture practices.

In conclusion, 1-Bromo-3-ethyl-5-fluoro-2-nitrobenzene (CAS No. 1807234-05-4) represents a versatile intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural attributes enable diverse synthetic transformations, making it indispensable in the pursuit of innovative chemical entities. As research continues to uncover new methodologies for functionalizing this compound, its relevance is expected to grow further, driving advancements in drug discovery and sustainable agriculture.